Cas no 2248389-74-2 (5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid)

• Product Name: 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid
• CAS No: 2248389-74-2
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5849660
• PubChem ID: 137938200
• Update Time: 2025-06-15

5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid
• EN300-6509654
• 5-{[(benzyloxy)carbonyl](methyl)amino}pyridine-2-carboxylic acid
• 2248389-74-2

• Inchi： 1S/C15H14N2O4/c1-17(12-7-8-13(14(18)19)16-9-12)15(20)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： UGEJIJVDGIOZEV-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=NC(C(=O)O)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.7Ų

Additional information on 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid

Comprehensive Overview of 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid (CAS No. 2248389-74-2)

5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid (CAS No. 2248389-74-2) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as MPCA in industrial contexts, belongs to the pyridine-carboxylic acid family, which is renowned for its versatility in drug development and material science. The presence of both methyl and phenylmethoxycarbonyl functional groups enhances its reactivity, making it a valuable intermediate for constructing complex molecules.

In recent years, the demand for pyridine derivatives like 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid has surged due to their role in designing small-molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential for modulating enzyme activity and protein-protein interactions, topics frequently searched in AI-driven drug discovery platforms. The compound's carboxylic acid moiety also allows for facile derivatization, aligning with the growing trend of click chemistry and green synthesis methodologies.

The synthesis of CAS No. 2248389-74-2 typically involves multi-step organic reactions, including protection-deprotection strategies and amide coupling. Its high purity (>98%) is critical for applications in high-throughput screening (HTS) and medicinal chemistry. Notably, the compound's stability under ambient conditions makes it a preferred choice for long-term storage, a feature often queried in laboratory supply forums.

From an industrial perspective, 5-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid is gaining traction in custom synthesis services, catering to the needs of contract research organizations (CROs) and academic institutions. Its compatibility with automated synthesis platforms further underscores its relevance in the era of digital chemistry and AI-assisted molecular design.

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile, as indicated by preliminary OECD guideline tests, addresses the rising demand for sustainable chemicals. This aligns with global trends such as green chemistry and circular economy initiatives, frequently discussed in scientific webinars and industry reports.

In summary, CAS No. 2248389-74-2 exemplifies the intersection of structural complexity and functional adaptability, making it a cornerstone in modern chemical innovation. Its applications span from drug discovery to material engineering, reflecting the compound's multifaceted utility in advancing science and technology.